Cas no 2418650-47-0 (2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid)
2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2418650-47-0
- EN300-26628205
- 2-[(3-{[(tert-butoxy)carbonyl]amino}-5-(methoxycarbonyl)-4-methylphenyl)methoxy]acetic acid
- 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid
-
- Inchi: 1S/C17H23NO7/c1-10-12(15(21)23-5)6-11(8-24-9-14(19)20)7-13(10)18-16(22)25-17(2,3)4/h6-7H,8-9H2,1-5H3,(H,18,22)(H,19,20)
- InChI Key: MLYBMQRMSNMJAG-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(COCC(=O)O)C=C(C(=O)OC)C=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 353.14745207g/mol
- Monoisotopic Mass: 353.14745207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 111Ų
2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26628205-1g |
2-[(3-{[(tert-butoxy)carbonyl]amino}-5-(methoxycarbonyl)-4-methylphenyl)methoxy]acetic acid |
2418650-47-0 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26628205-1.0g |
2-[(3-{[(tert-butoxy)carbonyl]amino}-5-(methoxycarbonyl)-4-methylphenyl)methoxy]acetic acid |
2418650-47-0 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid
Introduction to 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid (CAS No. 2418650-47-0)
2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid, identified by its CAS number 2418650-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure with multiple functional groups, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. The presence of (tert-butoxy)carbonylamino and methoxycarbonyl substituents suggests its utility in peptide synthesis and protease inhibition studies, while the methoxyacetic acid moiety contributes to its solubility and reactivity in aqueous environments.
The structural framework of 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid is characterized by a phenyl ring substituted at the 3-position with a (tert-butoxy)carbonylamino group, at the 5-position with a methoxycarbonyl group, and at the 4-position with a methyl group. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The compound’s ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, underscores its versatility in medicinal chemistry applications.
In recent years, there has been growing interest in the development of inhibitors targeting serine proteases, which play crucial roles in numerous biological pathways. The (tert-butoxy)carbonylamino group in 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid is particularly relevant in this context, as it can serve as a protecting group for amino acids during peptide synthesis. Additionally, the methoxycarbonyl group enhances the stability of the compound under various reaction conditions, facilitating its use in multi-step synthetic protocols.
One of the most compelling aspects of this compound is its potential role in drug discovery. The phenyl ring’s substitution pattern allows for interactions with biological targets through hydrophobic and electrostatic forces, which are critical for binding affinity. Furthermore, the methoxyacetic acid moiety can be further functionalized to introduce additional pharmacophores, expanding its utility in designing novel small-molecule drugs. Researchers have explored derivatives of this compound for their inhibitory effects on enzymes such as matrix metalloproteinases (MMPs), which are implicated in cancer progression and inflammation.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The aromatic system of 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid provides a scaffold for modulating electronic properties through substituent effects. For instance, electron-withdrawing groups like the methoxycarbonyl moiety can enhance binding interactions by increasing the electrophilicity of key sites on the target protein. Conversely, electron-donating groups can stabilize charged intermediates during enzyme catalysis, improving overall efficacy.
The compound’s solubility profile also deserves mention. The methoxyacetic acid functional group contributes to its solubility in polar solvents, making it suitable for both solid-phase peptide synthesis (SPPS) and solution-phase reactions. This characteristic is particularly advantageous when designing drugs that require formulation into oral or injectable solutions. Additionally, the presence of protecting groups ensures that reactive functionalities are masked until they are needed during later stages of synthesis, minimizing unwanted side reactions.
In conclusion,2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid (CAS No. 2418650-47-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing bioactive molecules targeting various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in advancing drug discovery efforts worldwide.
2418650-47-0 (2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)-4-methylphenyl)methoxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)